5-(Thiophen-2-yl)-1,2-oxazole-4-carboxylic acid

• IUPAC Name: 5-thiophen-2-yl-1,2-oxazole-4-carboxylic acid
• InChI: InChI=1S/C8H5NO3S/c10-8(11)5-4-9-12-7(5)6-2-1-3-13-6/h1-4H,(H,10,11)
• InChI Key: ASSDHSCKHFBLII-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=C(C=NO2)C(=O)O
• Molecular Formula: C8H5NO3S
• Molecular Weight: 195.20 g/mol

Description

Thiophene is a heterocyclic compound that consists of a planar five-membered ring. It is aromatic as indicated by its extensive substitution reactions. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

Thiophene derivatives can be synthesized by various methods. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as a heteroatom with the formula C4H4S.

Chemical Reactions Analysis

In most of its reactions, thiophene resembles benzene. Compounds analogous to thiophene include furan (C4H4O), selenophene (C4H4Se) and pyrrole (C4H4NH), which each vary by the heteroatom in the ring.

Physical And Chemical Properties Analysis

Thiophene is a colorless liquid with a benzene-like odor. In most of its reactions, it resembles benzene.

Scientific Research Applications

5-(Thiophen-2-yl)-1,2-oxazole-4-carboxylic acid has been used in a variety of scientific research applications. It has been used as a drug target, as a fluorescent probe, and as a catalyst. As a drug target, this compound has been used to study the interactions between drugs and their targets. As a fluorescent probe, it has been used to study the interactions between biomolecules in living cells. As a catalyst, it has been used to catalyze the synthesis of organic compounds.

Mechanism of Action

Target of Action

Similar compounds have been known to target enzymes like beta-lactamase . Beta-lactamase is an enzyme produced by certain bacteria that provides resistance to beta-lactam antibiotics.

Mode of Action

It’s worth noting that similar compounds have been synthesized by the reaction of thiophen-2-carbaldehyde with rhodanine derivatives . The resulting compounds have been used to acylate the biogenic amine tryptamine and its derivatives .

Biochemical Pathways

Related compounds have been found to inhibit various enzymes , which could potentially affect multiple biochemical pathways.

Result of Action

Similar compounds have shown antimicrobial and antitumor properties . They have been found to have high antimicrobial activity against Staphylococcus aureus and Cryptococcus neoformans .

Advantages and Limitations for Lab Experiments

The advantages of using 5-(Thiophen-2-yl)-1,2-oxazole-4-carboxylic acid in lab experiments include its low cost, its high solubility in water, and its high reactivity. The limitations of using this compound in lab experiments include its instability in light and its toxicity.

Future Directions

Potential future directions for 5-(Thiophen-2-yl)-1,2-oxazole-4-carboxylic acid include further research into its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. Other potential future directions include the development of new synthesis methods, the development of new fluorescent probes, and the development of new catalysts.

Safety and Hazards

The safety and hazards of thiophene derivatives can vary depending on the specific compound. It’s important to refer to the safety data sheet of the specific compound for accurate information.